Cas no 14940-65-9 (Water-t2)

• Product Name: Water-t2
• CAS No: 14940-65-9
• MF: H₂O
• MW: 22.0314989089966
• CID: 157203
• PubChem ID: 104752
• Update Time: 2025-04-19

Water-t2 Chemical and Physical Properties

Names and Identifiers

• Water-t2
• tritium oxide
• (³H₂)Water
• HSDB 8189
• 14940-65-9
• ditritium oxide
• 3H
• Heavy water (T2O)
• CHEBI:29374
• CHEMBL2105800
• ueberscheweres Wasser
• Tritiated water
• superheavy water
• Q424236
• WATER, [3H]
• DTXSID80894747
• Water, tritiated
• ((3)H2)water

• Inchi： 1S/H2O/h1H2/i/hT2
• InChI Key： XLYOFNOQVPJJNP-PWCQTSIFSA-N
• SMILES： O([3H])[3H]

Computed Properties

• Exact Mass: 26.04344
• Monoisotopic Mass: 22.027
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• PSA: 9.23
• LogP: -0.06430